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Compound of Interest

Compound Name:

Bis[2-

(succinimidooxycarbonyloxy)ethyl]

sulfone

Cat. No.: B014174 Get Quote

Essential guidance for the safe and compliant disposal of Bis[2-
(succinimidooxycarbonyloxy)ethyl] sulfone (BSOCOES), a common crosslinking reagent in

research and drug development.

This document provides a step-by-step protocol for the proper disposal of Bis[2-
(succinimidooxycarbonyloxy)ethyl] sulfone (CAS No. 57683-72-4), ensuring the safety of

laboratory personnel and adherence to environmental regulations. While some safety data

sheets (SDS) classify this compound as non-hazardous, it is a prudent practice to neutralize its

reactivity before disposal due to its functional N-hydroxysuccinimide (NHS) ester groups.

Material Properties Summary
A comprehensive understanding of the material's properties is fundamental to its safe handling

and disposal. The following table summarizes key quantitative data for Bis[2-
(succinimidooxycarbonyloxy)ethyl] sulfone.
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Property Value

Molecular Formula C₁₄H₁₆N₂O₁₂S

Molecular Weight 436.35 g/mol

Appearance White Solid

Melting Point 169-173°C

Solubility in Water Slightly soluble (6.5 g/L at 25°C)[1]

Primary Reactivity Reacts with primary amines

Detailed Disposal Protocol
The recommended disposal procedure for BSOCOES involves a two-stage process: chemical

inactivation through hydrolysis, followed by disposal as non-hazardous chemical waste, in

accordance with local and institutional regulations. The NHS ester groups are susceptible to

hydrolysis, which breaks the ester linkage, rendering the compound significantly less reactive.

Personnel Protective Equipment (PPE) Required:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 1: Chemical Inactivation (Hydrolysis)

This procedure should be performed in a chemical fume hood.

Prepare a 1 M Sodium Hydroxide (NaOH) Solution: Carefully prepare a 1 M solution of

NaOH in water.

Dissolve BSOCOES: For every 1 gram of BSOCOES waste, use a sufficient amount of a

suitable solvent in which it is soluble, such as Dimethylformamide (DMF) or Dimethyl

sulfoxide (DMSO), to fully dissolve the material.
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Initiate Hydrolysis: While stirring the dissolved BSOCOES solution, slowly add the 1 M

NaOH solution. A 2:1 molar excess of NaOH to the BSOCOES is recommended to ensure

complete hydrolysis.

Stir the Mixture: Allow the mixture to stir at room temperature for a minimum of 4-5 hours.

This will hydrolyze the NHS esters into N-hydroxysuccinimide (NHS) and the corresponding

sulfone-containing dicarboxylic acid.

Neutralization: After the hydrolysis period, neutralize the solution to a pH between 6 and 8 by

slowly adding a 1 M Hydrochloric Acid (HCl) solution. Use pH paper to monitor the pH.

Step 2: Waste Disposal

Containerize the Waste: Transfer the neutralized solution into a clearly labeled waste

container. The label should include "Hydrolyzed Bis[2-(succinimidooxycarbonyloxy)ethyl]
sulfone waste" and the date.

Consult Local Regulations: Although the parent compound is listed as non-hazardous and

the hydrolysis products are generally considered to be of low toxicity, it is imperative to

consult your institution's Environmental Health and Safety (EHS) office for guidance on the

final disposal of the neutralized solution. Depending on local regulations, it may be

permissible for drain disposal with copious amounts of water, or it may need to be collected

as chemical waste.

Solid Waste: Any unused solid BSOCOES should be collected in its original container or a

sealed, labeled bag and disposed of as solid chemical waste through your institution's EHS

program. Do not mix it with other waste streams.

Decontamination: Wipe down the work area and any contaminated equipment with soap and

water. Dispose of any contaminated wipes or PPE in the solid chemical waste container.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the logical steps for the proper disposal of BSOCOES.
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Caption: Disposal workflow for Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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